Cas no 1379367-04-0 (4-Aminobenzene-1,2-dithiol)

• Product name: 4-Aminobenzene-1,2-dithiol
• CAS No: 1379367-04-0
• MF: C₆H₇NS₂
• MW: 157.25647854805
• CID: 4673074
• PubChem ID: 14113442

4-Aminobenzene-1,2-dithiol Chemical and Physical Properties

Names and Identifiers

• 4-aminobenzene-1,2-dithiol
• 3,4-Dimercaptoanilin
• 4-Aminobenzene-1,2-dithiol

• Inchi： 1S/C6H7NS2/c7-4-1-2-5(8)6(9)3-4/h1-3,8-9H,7H2
• InChI Key： DBGDUQSJBUJXBS-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(=C1)N)S

Computed Properties

• Exact Mass: 157.00199157 g/mol
• Monoisotopic Mass: 157.00199157 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 157.3
• Topological Polar Surface Area: 28
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols